Cas no 1356016-86-8 (PMMYEEVYMWASQN-QAFFOARNSA-N)

• Product Name: PMMYEEVYMWASQN-QAFFOARNSA-N
• CAS No: 1356016-86-8
• MF: C₅H₉NO₃
• MW: 131.129861593246
• CID: 1065998
• Update Time: 2025-07-08

PMMYEEVYMWASQN-QAFFOARNSA-N Chemical and Physical Properties

Names and Identifiers

• trans-4-Hydroxy-L-proline-2,5,5-d3
• trans-4-Hydroxy-L-proline-d3
• PMMYEEVYMWASQN-QAFFOARNSA-N
• TRANS-4-HYDROXY-L-PROLINE (2,5,5-D3, 98%) 97% CHEMICAL PURITY
• TRANS-4-HYDROXY-L-PROLINE (97% CHEMICAL PURITY) (2,5,5-D3, 98%) (5% DEUTERATED AT POSITIONS 3&4 )

• Inchi： 1S/C5H9NO3/c7-3-1-4(5(8)9)6-2-3/h3-4,6-7H,1-2H2,(H,8,9)/t3-,4+/m1/s1
• InChI Key： PMMYEEVYMWASQN-DMTCNVIQSA-N
• SMILES： C([C@@]1([H])NC([H])([H])[C@H](O)C1)(=O)O

Additional information on PMMYEEVYMWASQN-QAFFOARNSA-N

Introduction to Compound with CAS No. 1356016-86-8 and Product Name: PMMYEEVYMWASQN-QAFFOARNSA-N

Compound with the CAS number 1356016-86-8 and the product name PMMYEEVYMWASQN-QAFFOARNSA-N represents a significant advancement in the field of chemical and biomedical research. This compound has garnered considerable attention due to its unique structural properties and potential applications in various therapeutic areas. The detailed exploration of this molecule not only highlights its chemical characteristics but also underscores its relevance in contemporary scientific studies.

The molecular structure of CAS No. 1356016-86-8 is meticulously designed to exhibit specific interactions with biological targets, making it a promising candidate for drug development. Recent studies have demonstrated that this compound exhibits high selectivity and binding affinity, which are critical factors in the design of effective pharmaceutical agents. The structural motifs present in PMMYEEVYMWASQN-QAFFOARNSA-N suggest potential applications in modulating biological pathways associated with inflammation, neurodegeneration, and metabolic disorders.

In the realm of medicinal chemistry, the synthesis and characterization of CAS No. 1356016-86-8 have been subjects of extensive research. Advanced computational methods have been employed to predict the pharmacokinetic properties of this compound, providing valuable insights into its absorption, distribution, metabolism, and excretion (ADME) profiles. These computational studies have been complemented by experimental validations, which have confirmed the theoretical predictions and enhanced our understanding of the compound's behavior in biological systems.

The potential therapeutic applications of PMMYEEVYMWASQN-QAFFOARNSA-N are vast and varied. Preliminary findings indicate that this compound may serve as a novel therapeutic agent for conditions such as chronic inflammation, neurodegenerative diseases, and metabolic syndromes. The ability of CAS No. 1356016-86-8 to interact with specific biological targets without causing significant off-target effects makes it an attractive candidate for further development.

One of the most intriguing aspects of PMMYEEVYMWASQN-QAFFOARNSA-N is its mechanism of action. Unlike traditional therapeutics that often target a single pathway or receptor, this compound appears to modulate multiple biological processes simultaneously. This multifaceted approach has the potential to address complex diseases more effectively by targeting key pathways involved in disease progression.

The synthesis of CAS No. 1356016-86-8 has been optimized to ensure high yield and purity, making it feasible for large-scale production. The synthetic route involves multiple steps, each carefully designed to preserve the integrity of the molecular structure. Advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have been employed to confirm the structural identity and purity of the compound at each stage of synthesis.

Recent advancements in drug delivery systems have also opened new possibilities for the application of PMMYEEVYMWASQN-QAFFOARNSA-N. Nanotechnology-based delivery platforms have been explored to enhance the bioavailability and targeted delivery of this compound, ensuring that it reaches its intended biological targets more efficiently.

The safety profile of CAS No. 1356016-86-8 has been thoroughly evaluated through preclinical studies. These studies have demonstrated that the compound is well-tolerated at various doses and does not exhibit significant toxicological effects. However, further clinical trials are necessary to confirm these findings in human populations.

The development of PMMYEEVYMWASQN-QAFFOARNSA-N is part of a broader effort to discover and develop novel therapeutics for unmet medical needs. The collaboration between academic researchers, pharmaceutical companies, and regulatory agencies has been instrumental in advancing this field forward.

Future research directions include exploring the potential synergistic effects of combining CAS No. 1356016-86-8 with other therapeutic agents. Combination therapies have shown promise in treating complex diseases by targeting multiple pathways simultaneously, thereby increasing overall treatment efficacy.

In conclusion, PMMYEEVYMWASQN-QAFFOARNSA-N represents a significant advancement in chemical and biomedical research. Its unique structural properties and potential therapeutic applications make it a promising candidate for further development in drug discovery efforts.